Cas no 106063-68-7 (LR-18,460)
LR-18,460 structure
Product Name:LR-18,460
CAS No:106063-68-7
MF:C28H35NO10
MW:545.578209161758
CID:176953
PubChem ID:6435713
Update Time:2025-04-19
LR-18,460 Chemical and Physical Properties
Names and Identifiers
-
- LR-18,460
- 2-(carboxymethyl)-2,4-dihydroxy-4-oxobutanoate,diethyl-[2-[2-[(Z)-3-oxo-1-phenylbut-1-en-2-yl]oxyphenoxy]ethyl]azanium
- 3-BUTEN-2-ONE, 3-(2-(2-(DIETHYLAMINO)ETHOXY)PHENOXY)-4-PHENYL-, CITRAT E (1:1), (
- (Z)-3-(2-(2-(Diethylamino)ethoxy)phenoxy)-4-phenyl-3-buten-2-one citrate
- 3-Buten-2-one, 3-(2-(2-(diethylamino)ethoxy)phenoxy)-4-phenyl-, citrate (1:1), (Z)-
- N,N-diethyl-2-(2-{[(1Z)-2-oxo-1-(phenylmethylidene)propyl]oxy}phenoxy)ethanaminium 3-carboxy-2-(carboxymethyl)-2-hydroxypropanoate
- 2-(carboxymethyl)-2,4-dihydroxy-4-oxobutanoate;diethyl-[2-[2-[(Z)-3-oxo-1-phenylbut-1-en-2-yl]oxyphenoxy]ethyl]azanium
- 106063-68-7
-
- Inchi: 1S/C22H27NO3.C6H8O7/c1-4-23(5-2)15-16-25-20-13-9-10-14-21(20)26-22(18(3)24)17-19-11-7-6-8-12-19;7-3(8)1-6(13,5(11)12)2-4(9)10/h6-14,17H,4-5,15-16H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b22-17-;
- InChI Key: HSHWEVSUIRIJLP-JJECXDOKSA-N
- SMILES: O(C1C=CC=CC=1O/C(/C(C)=O)=C\C1C=CC=CC=1)CC[NH+](CC)CC.OC(C(=O)[O-])(CC(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 545.22615
- Monoisotopic Mass: 545.22609631g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 39
- Rotatable Bond Count: 14
- Complexity: 661
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 175Ų
Experimental Properties
- PSA: 174.93
LR-18,460 Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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